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Compound of Interest

Compound Name: 1H-Benzimidazole-2-sulfonic acid

Cat. No.: B110517 Get Quote

An In-depth Technical Guide to the Toxicology and Safety of 1H-Benzimidazole-2-sulfonic
acid

This document provides a comprehensive toxicological and safety profile of 1H-
Benzimidazole-2-sulfonic acid (CAS No. 40828-54-4). Designed for researchers, scientists,

and professionals in drug development and chemical safety, this guide synthesizes available

data, highlights significant data gaps, and provides expert insights into the evaluation of this

compound. We will delve into its known hazards, compare it with structurally related analogues

to provide context, and outline the necessary experimental workflows for a complete safety

assessment.

Introduction and Physicochemical Profile
1H-Benzimidazole-2-sulfonic acid is a heterocyclic organic compound belonging to the

benzimidazole family.[1] Benzimidazoles are a critical structural motif in medicinal chemistry,

but the addition of a sulfonic acid group at the 2-position significantly influences the molecule's

physicochemical and toxicological properties. It is primarily utilized in research and as a

versatile reactant in the synthesis of novel compounds, including those with potential

antibacterial and antitrichinellosis activity.[1][2][3]

Chemical Identity:

IUPAC Name: 1H-benzimidazole-2-sulfonic acid[4]
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CAS Number: 40828-54-4[4]

Molecular Formula: C₇H₆N₂O₃S[4]

Molecular Weight: 198.20 g/mol [4]

For comparative purposes, this guide will also reference the toxicological profile of a structurally

related compound, 2-Phenyl-1H-benzimidazole-5-sulfonic acid (PBSA), a widely used UV filter.

This comparison underscores the principle that minor structural changes can lead to vastly

different biological activities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1H-Benzimidazole-2-sulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Benzimidazole-2-sulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1H-Benzimidazole-2-sulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1H-Benzimidazole-2-sulfonic acid
(Target Compound)

2-Phenyl-1H-benzimidazole-5-sulfonic acid
(Structural Analogue)

node_A

node_B

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ames Test Workflow (OECD 471)
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Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

Toxicological Context from a Structural Analogue:
PBSA
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To provide context for the potential biological activity of benzimidazole sulfonic acids, we can

examine the extensive data available for 2-Phenyl-1H-benzimidazole-5-sulfonic acid (PBSA). It

is critical to reiterate that this is a different chemical, and its data cannot be directly read-

across.

PBSA is approved for use as a UV filter in cosmetic sunscreens at concentrations up to 8%.

[5]A comprehensive review by the Scientific Committee on Consumer Products (SCCP)

concluded that:

PBSA is considered non-irritant to the skin and eyes. [5]* It does not have a skin-sensitizing

potential. [5]* Multiple studies, including Ames tests and chromosome aberration assays,

provided evidence for the absence of mutagenic or photomutagenic potential. [5] This profile

stands in stark contrast to the corrosive classification of 1H-Benzimidazole-2-sulfonic acid.

This highlights a fundamental principle of toxicology: the position and nature of functional

groups (in this case, the sulfonic acid group at position 2 vs. 5, and the presence of a phenyl

group) dramatically alter a molecule's interaction with biological systems.

However, even well-studied compounds like PBSA can present concerns under specific

conditions. A recent study on zebrafish exposed to near-environmentally relevant

concentrations of PBSA throughout their life cycle reported adverse effects. [6]The study found

that PBSA exposure could:

Disrupt the reproductive endocrine system. [6]* Delay oocyte maturation and reduce

fertilization rates. [6]* Induce transgenerational adverse effects in offspring. [6] This finding

for PBSA serves as a critical reminder that a lack of acute toxicity or mutagenicity does not

preclude the possibility of more subtle, long-term effects such as endocrine disruption, which

would require specific, targeted assays to detect.

Conclusion and Future Directions
The available safety information for 1H-Benzimidazole-2-sulfonic acid (CAS 40828-54-4) is

limited but points to a significant primary hazard: the substance is corrosive and can cause

severe skin burns and eye damage. [4]Beyond this, there is a profound lack of data for other

critical toxicological endpoints, including acute toxicity, genotoxicity, and reproductive toxicity.

For professionals in research and development, this necessitates:
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Strict Adherence to Safety Protocols: Always handle this compound under the assumption

that it is corrosive (GHS H314), using appropriate engineering controls and personal

protective equipment.

Recognition of Data Gaps: Be aware that the absence of data for endpoints like mutagenicity

does not mean the absence of hazard. The toxicological profile is largely unknown.

Prioritization of Further Testing: For any application beyond small-scale, controlled laboratory

research, a battery of toxicological tests, starting with in vitro assays for skin corrosion

(OECD 431) and mutagenicity (OECD 471), is essential.

The comparative data from the non-irritating analogue PBSA illustrates the immense impact of

molecular structure on toxicological outcomes. It provides a valuable lesson in chemical safety

assessment, demonstrating that assumptions cannot be made, and each unique chemical

requires its own thorough evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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